Cas no 66346-10-9 (2H-1-Benzopyran-2-one, 7,7'-[1,2-ethanediylbis(oxy)]bis[4-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 7,7'-[1,2-ethanediylbis(oxy)]bis[4-methyl-
• CAS No: 66346-10-9
• MF: C₂₂H₁₈O₆
• MW: 378.374726772308
• CID: 396458
• PubChem ID: 12414269
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 7,7'-[1,2-ethanediylbis(oxy)]bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7,7'-[1,2-ethanediylbis(oxy)]bis[4-methyl-
• 4-methyl-7-[2-(4-methyl-2-oxochromen-7-yl)oxyethoxy]chromen-2-one
• 4,4'-Dimethyl-7,7'-ethylenedioxy-2H-1-dibenzopyran-2,2'-dione
• 7,7'-(1,2-Ethanediylbis(oxy))bis(4-methyl-2H-1-benzopyran-2-one)
• UNII-7L4BH7C7P3
• 2H-1-Benzopyran-2-one, 7,7'-(1,2-ethanediylbis(oxy))bis(4-methyl-
• 7,7-Ethylenedioxy-2H-1-dibenzopyran-2,2-dione [WHO-DD]
• 66346-10-9
• 7,7'-(Ethane-1,2-diylbis(oxy))bis(4-methyl-2H-chromen-2-one)
• DTXSID20497170
• Immunacor
• 7,7'-[Ethane-1,2-diylbis(oxy)]bis(4-methyl-2H-1-benzopyran-2-one)
• 7L4BH7C7P3

• Inchi： 1S/C22H18O6/c1-13-9-21(23)27-19-11-15(3-5-17(13)19)25-7-8-26-16-4-6-18-14(2)10-22(24)28-20(18)12-16/h3-6,9-12H,7-8H2,1-2H3
• InChI Key： LGIVZGUFGSLRAS-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC2C(C)=CC(=O)OC=2C=1)C1C=CC2C(C)=CC(=O)OC=2C=1

Computed Properties

• Exact Mass: 378.11034
• Monoisotopic Mass: 378.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06